Cas no 2171627-47-5 (tert-butyl 3-amino-3-(1-cyclobutyl-1H-pyrazol-5-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(1-cyclobutyl-1H-pyrazol-5-yl)piperidine-1-carboxylate
• CAS No: 2171627-47-5
• MF: C₁₇H₂₈N₄O₂
• MW: 320.429823875427
• CID: 6195766
• PubChem ID: 165875672
• Update Time: 2025-10-28

tert-butyl 3-amino-3-(1-cyclobutyl-1H-pyrazol-5-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(1-cyclobutyl-1H-pyrazol-5-yl)piperidine-1-carboxylate
• EN300-1627158
• 2171627-47-5

• Inchi： 1S/C17H28N4O2/c1-16(2,3)23-15(22)20-11-5-9-17(18,12-20)14-8-10-19-21(14)13-6-4-7-13/h8,10,13H,4-7,9,11-12,18H2,1-3H3
• InChI Key： UBSWGLWNXMZMML-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)(C1=CC=NN1C1CCC1)N)=O

Computed Properties

• Exact Mass: 320.22122615g/mol
• Monoisotopic Mass: 320.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.4Ų

Additional information on tert-butyl 3-amino-3-(1-cyclobutyl-1H-pyrazol-5-yl)piperidine-1-carboxylate

Research Brief on tert-butyl 3-amino-3-(1-cyclobutyl-1H-pyrazol-5-yl)piperidine-1-carboxylate (CAS: 2171627-47-5)

In recent years, the compound tert-butyl 3-amino-3-(1-cyclobutyl-1H-pyrazol-5-yl)piperidine-1-carboxylate (CAS: 2171627-47-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperidine and pyrazole scaffold, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. The structural complexity and functional versatility of this compound make it a valuable candidate for drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.

Recent studies have focused on the synthetic routes and optimization of tert-butyl 3-amino-3-(1-cyclobutyl-1H-pyrazol-5-yl)piperidine-1-carboxylate. Researchers have reported improved yields and purity through multi-step synthetic protocols involving cyclobutylation, pyrazole formation, and Boc-protection strategies. The compound's stability under various conditions has also been investigated, with findings suggesting its suitability for further derivatization and scale-up processes. These advancements are critical for its application in high-throughput screening and lead optimization campaigns.

In the context of biological activity, preliminary data indicate that derivatives of tert-butyl 3-amino-3-(1-cyclobutyl-1H-pyrazol-5-yl)piperidine-1-carboxylate exhibit selective inhibition against specific kinase targets implicated in oncology and inflammatory diseases. For instance, a recent study demonstrated that certain analogs of this compound showed nanomolar potency against JAK2 and CDK4/6 kinases, highlighting its potential as a scaffold for kinase inhibitor development. Further mechanistic studies are underway to elucidate the binding modes and structure-activity relationships (SAR) of these derivatives.

The pharmacological profile of tert-butyl 3-amino-3-(1-cyclobutyl-1H-pyrazol-5-yl)piperidine-1-carboxylate is also under investigation. Early pharmacokinetic studies in rodent models have revealed favorable absorption and distribution properties, with moderate metabolic stability. These findings suggest that the compound could serve as a promising starting point for the design of orally bioavailable drugs. However, challenges such as off-target effects and potential toxicity require further optimization and validation in preclinical models.

In conclusion, tert-butyl 3-amino-3-(1-cyclobutyl-1H-pyrazol-5-yl)piperidine-1-carboxylate (CAS: 2171627-47-5) represents a versatile and pharmacologically relevant scaffold in medicinal chemistry. Ongoing research aims to expand its applications in drug discovery, with a focus on improving synthetic accessibility, biological potency, and pharmacokinetic properties. The compound's unique structural features and demonstrated activity against key therapeutic targets underscore its potential as a valuable tool in the development of next-generation therapeutics.